Cas no 74313-93-2 ( )

• Product Name: &nbsp
• CAS No: 74313-93-2
• MF: C₁₂H₁₁NO₆
• MW: 265.218843698502
• CID: 882335
• PubChem ID: 277557
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-methyl-glutaric acid dimethyl ester; (3-nitro-benzylidene)-malonic acid dimethyl ester; Pentanedioic acid, 3-methyl-, dimethyl ester; ACMC-1C3GG; ZINC02545401; dimethyl 2-(3-nitrobenzylidene)malonate; dimethyl 3-methyl-glutarate; dimethyl 3-nitrobenzylidenemalonate; 3-methyl-pentanedioic acid dimethyl ester; AC1LASQK; methyl (R)-(+)-3-methylglutarate; Glutaric acid, 3-methyl-, dimethyl ester; [(3-nitrophenyl)methylene]-propanedioic ac
• NSC126461
• Dimethyl 2-(3-Nitrobenzylidene)Malonate
• NSC-126461
• DTXSID10995837
• dimethyl 3-nitrobenzylidenemalonate
• BDBM50391694
• CHEMBL2148178
• KGGZPRWQLRHPHV-UHFFFAOYSA-N
• SCHEMBL7265045
• Dimethyl [(3-nitrophenyl)methylidene]propanedioate
• 74313-93-2
•  

• Inchi： 1S/C12H11NO6/c1-18-11(14)10(12(15)19-2)7-8-4-3-5-9(6-8)13(16)17/h3-7H,1-2H3
• InChI Key： KGGZPRWQLRHPHV-UHFFFAOYSA-N
• SMILES： O(C)C(/C(/C(=O)OC)=C/C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 265.05863707g/mol
• Monoisotopic Mass: 265.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters